molecular formula C27H32F2N8 B1191553 ABI-011

ABI-011

Cat. No. B1191553
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

ABI-011 is a novel thiocolchicine dimer with antitubulin and topisomerase 1 inhibitor. This compound significantly inhibited new microvessel formation and disrupted established microvessels even at the dose of 0.01 μg/ml. In the chicken embryonic CAM assay, this compound demonstrated potent antiangiogenic activity in a concentration-dependent manner, with over 90% inhibition at 5 μg without affecting viability. this compound exhibited potent and specific antiangiogenic and vascular disrupting activities both in vitro and in vivo. This compound was determined to be a more potent vascular disrupting antitumor agent with better therapeutic index than CA4P.

Scientific Research Applications

1. Role in Cellular Processes and Cancer Progression

Abelson interactor protein-1 (ABI-1) is implicated in various cellular processes, mainly actin reorganization and lamellipodia formation. It's a part of macromolecular complexes that respond to Rho family-dependent stimuli, significantly influencing cell mobility. Studies have shown a correlation between ABI-1 expression levels and the invasiveness of breast cancer cell lines. Reduced expression of ABI-1 led to decreased cell proliferation, migration, invasion, and actin polymerization, suggesting its crucial role in cancer progression and spread, potentially mediated via the phosphatidylinositol 3-kinase pathway (Wang et al., 2007).

2. Interaction with Other Proteins and Impact on Cellular Functions

ABI-1 is also known for its interaction with other proteins and its impact on various cellular functions. It has been shown to bind the actin nucleator protein Wave-1, regulating actin dynamics and localizing at the tips of lamellipodia and filopodia. Disruption of this interaction prevents ABI-1 from reaching the tip of the lamellipodium. Additionally, Abi-1 proteins that retain Wave-1 binding could rescue the decreased Wave-1 protein levels, highlighting the importance of this interaction in regulating Wave-1 localization and protein levels (Echarri et al., 2004).

3. Contributions to Actin Cytoskeleton Regulation and Neuronal Development

In the context of the central nervous system, ABI-1 has been identified as a crucial component for dendrite morphogenesis and synapse formation. It's involved in the dynamic and locally specific regulation of the actin cytoskeleton. The localization of ABI-1 in neurites, growth cones, dendritic spines, and postsynaptic densities, along with its interaction with other proteins like Eps8 and Sos‐1 in a trimeric complex, highlights its significance in synaptic formation and neuronal development (Proepper et al., 2007).

4. Inhibition of v-Abl Transformation

ABI-1 has shown to play a role in inhibiting v-Abl transformation in NIH3T3 cells by the Abelson murine leukemia virus. Overexpression of ABI-1 strongly inhibited transformation by the wild-type strain of the virus, and the inhibition required the SH3 domain of ABI-1, signifying the necessity of direct interaction for this inhibitory effect. This finding highlights ABI-1's potential role in regulating Abl function in transformation or signal transduction (Ikeguchi et al., 2001).

properties

Molecular Formula

C27H32F2N8

Appearance

Solid powder

Purity

> 98%

synonyms

ABI-011;  ABI 011;  ABI011.; Unknown

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.